Cas no 203988-06-1 (3-nitro-Isoquinoline)
3-nitro-Isoquinoline structure
Product Name:3-nitro-Isoquinoline
CAS No:203988-06-1
MF:C9H6N2O2
MW:174.156141757965
CID:1108738
PubChem ID:20295280
Update Time:2025-04-20
3-nitro-Isoquinoline Chemical and Physical Properties
Names and Identifiers
-
- 3-nitro-Isoquinoline
- 3-nitroisoquinoline
- 203988-06-1
- SCHEMBL11339359
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- Inchi: 1S/C9H6N2O2/c12-11(13)9-5-7-3-1-2-4-8(7)6-10-9/h1-6H
- InChI Key: YFIWVXYHVKFNTE-UHFFFAOYSA-N
- SMILES: [O-][N+](C1=CC2C=CC=CC=2C=N1)=O
Computed Properties
- Exact Mass: 174.042927438g/mol
- Monoisotopic Mass: 174.042927438g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 202
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 58.7Ų
3-nitro-Isoquinoline Related Literature
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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